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Compound of Interest

Compound Name: Dihydrocuscohygrine-d6

Cat. No.: B585597

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dihydrocuscohygrine-d6, a

deuterated isotopologue of the natural alkaloid Dihydrocuscohygrine. This document

consolidates available data on its chemical properties, potential synthesis and analysis

methodologies, and the broader biological context of coca alkaloids.

Core Data Presentation
Quantitative data for Dihydrocuscohygrine-d6 and its non-deuterated counterpart are

summarized below. The data for the deuterated compound are calculated based on the

properties of the unlabeled molecule.
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Property Dihydrocuscohygrine Dihydrocuscohygrine-d6

CAS Number 80408-55-5 1346602-92-3[1]

Alternate CAS Number 58131-40-1 80408-56-6[1]

Molecular Formula C₁₃H₂₆N₂O C₁₃H₂₀D₆N₂O

Molar Mass 226.36 g/mol 232.40 g/mol

IUPAC Name
1,3-Bis[(2S)-1-methylpyrrolidin-

2-yl]propan-2-ol

1,3-Bis[(2S)-1-(methyl-

d₃)pyrrolidin-2-yl]propan-2-ol

Experimental Protocols
While specific, validated experimental protocols for the synthesis and analysis of

Dihydrocuscohygrine-d6 are not readily available in the public domain, this section outlines

plausible methodologies based on established chemical principles and techniques reported for

related compounds.

Synthesis of Dihydrocuscohygrine-d6: A Conceptual
Approach
The synthesis of Dihydrocuscohygrine-d6 would likely involve the introduction of deuterium

atoms at the N-methyl positions. A generalized synthetic strategy could be adapted from

methods used for the synthesis of other deuterated pyrrolidine alkaloids. One such conceptual

workflow is outlined below.
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Caption: Conceptual workflow for the synthesis of Dihydrocuscohygrine-d6.
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This process would involve the N-alkylation of a suitable precursor lacking the methyl groups

(nor-dihydrocuscohygrine) with a deuterated methylating agent, such as iodomethane-d₃. The

reaction would be followed by standard work-up and purification procedures, likely involving

chromatographic techniques to isolate the final product.

Analytical Methodologies
The analysis of Dihydrocuscohygrine-d6 would be crucial for its identification, quantification,

and quality control. A combination of chromatographic and spectrometric techniques would be

employed.

Gas Chromatography-Mass Spectrometry (GC-MS): Based on studies of the related compound

Cuscohygrine-d6, GC-MS would be a suitable technique for the analysis of

Dihydrocuscohygrine-d6. The method would involve the separation of the analyte on a GC

column followed by detection and fragmentation analysis by a mass spectrometer. Key

parameters to optimize would include the injector temperature, column temperature program,

and mass spectrometer settings (scan mode vs. selected ion monitoring).

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would be

essential for the structural confirmation of the synthesized Dihydrocuscohygrine-d6. The

absence of signals corresponding to the N-methyl protons in the ¹H NMR spectrum and the

characteristic triplet pattern for the carbon atom attached to deuterium in the ¹³C NMR

spectrum would confirm the successful deuteration.
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Analytical Workflow
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Caption: A potential analytical workflow for Dihydrocuscohygrine-d6.

Biological Context and Signaling Pathways
Dihydrocuscohygrine is a naturally occurring alkaloid found in the leaves of the coca plant

(Erythroxylum coca). The pharmacological effects of coca leaves are primarily attributed to the

presence of cocaine, which acts as a potent central nervous system stimulant. However, coca

leaves contain a variety of other alkaloids, including Dihydrocuscohygrine, whose individual

biological activities are not well characterized.

Currently, there is a lack of specific research on the signaling pathways directly modulated by

Dihydrocuscohygrine. It is plausible that, like other alkaloids, it could interact with various

receptors, ion channels, or enzymes within the central and peripheral nervous systems. The

broader class of pyrrolidine alkaloids has been shown to exhibit a range of biological activities.

Further research is required to elucidate the specific pharmacological profile of

Dihydrocuscohygrine and its deuterated analogue.

The use of Dihydrocuscohygrine-d6 as an internal standard in metabolic studies or as a

tracer in pharmacokinetic research could help to better understand the absorption, distribution,
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metabolism, and excretion of Dihydrocuscohygrine.

Potential Research Applications
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Caption: Potential research applications for Dihydrocuscohygrine-d6.

In summary, while Dihydrocuscohygrine-d6 is a valuable research tool, particularly for

analytical and metabolic studies, a significant portion of its specific biological and

pharmacological properties remains to be explored. The methodologies and conceptual

frameworks presented in this guide provide a foundation for future investigations into this

intriguing deuterated alkaloid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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